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Compound of Interest

Compound Name: Theophylline-d3

Cat. No.: B12384025 Get Quote

Introduction
Theophylline, a methylxanthine derivative, is a widely used therapeutic drug for respiratory

diseases. Its deuterated analog, Theophylline-d3, serves as an essential internal standard in

bioanalytical methods, such as liquid chromatography-mass spectrometry (LC-MS), for the

accurate quantification of Theophylline in biological matrices. This document provides a

detailed protocol for the preparation of Theophylline-d3 stock and working solutions for

research and drug development applications.

Chemical Properties and Data
Accurate preparation of solutions requires precise knowledge of the chemical properties of

Theophylline-d3. The key quantitative data is summarized in the table below.
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Property Value

Chemical Name
1,3-Dimethyl-7-(methyl-d3)-3,7-dihydro-1H-

purine-2,6-dione

Molecular Formula C₈H₇D₃N₄O₂

Molecular Weight 183.20 g/mol

CAS Number 117490-38-7

Appearance White to off-white solid

Purity ≥98%

Storage Conditions -20°C, protect from light

Experimental Protocols
This section outlines the detailed procedures for preparing Theophylline-d3 stock and working

solutions. It is crucial to use calibrated equipment and high-purity solvents to ensure the

accuracy of the solution concentrations.

Materials and Equipment
Theophylline-d3 powder (≥98% purity)

Methanol (HPLC or LC-MS grade)

Deionized water (18.2 MΩ·cm)

Analytical balance (readable to 0.01 mg)

Volumetric flasks (Class A)

Micropipettes (calibrated)

Vortex mixer

Sonicator
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Amber glass vials for storage

Preparation of Theophylline-d3 Stock Solution (1
mg/mL)

Weighing: Accurately weigh approximately 10 mg of Theophylline-d3 powder using an

analytical balance. Record the exact weight.

Dissolving: Transfer the weighed powder into a 10 mL Class A volumetric flask.

Solubilization: Add approximately 7 mL of methanol to the volumetric flask. Vortex and

sonicate for 5-10 minutes, or until the powder is completely dissolved.

Dilution to Volume: Once dissolved, bring the solution to the final volume of 10 mL with

methanol.

Homogenization: Cap the flask and invert it several times to ensure the solution is

homogeneous.

Storage: Transfer the stock solution into an amber glass vial, label it clearly with the

compound name, concentration, solvent, preparation date, and store it at -20°C.

Preparation of Theophylline-d3 Working Solutions
Working solutions are prepared by diluting the stock solution to the desired concentrations. The

following table provides an example for preparing a series of working solutions.

Working Solution
Concentration
(µg/mL)

Volume of Stock
Solution (1 mg/mL)
to take (µL)

Final Volume (mL) Diluent

100 1000 10 50:50 Methanol:Water

10 100 10 50:50 Methanol:Water

1 10 10 50:50 Methanol:Water

0.1
10 (from 10 µg/mL

WS)
1 50:50 Methanol:Water
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Protocol for preparing a 10 µg/mL working solution:

Pipette: Using a calibrated micropipette, transfer 100 µL of the 1 mg/mL Theophylline-d3
stock solution into a 10 mL volumetric flask.

Dilute: Add the diluent (e.g., 50:50 methanol:water) to the flask to bring the total volume to 10

mL.

Mix: Cap the flask and vortex thoroughly to ensure homogeneity.

Store: Transfer the working solution to a labeled amber glass vial and store at 2-8°C for

short-term use or -20°C for long-term storage.

Experimental Workflow
The following diagram illustrates the workflow for the preparation of Theophylline-d3 stock and

working solutions.
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Stock Solution Preparation (1 mg/mL)

Working Solution Preparation (e.g., 10 µg/mL)

Weigh ~10 mg
Theophylline-d3

Dissolve in Methanol
in 10 mL Volumetric Flask

Vortex & Sonicate
until dissolved

Bring to Volume
with Methanol

Store at -20°C
in Amber Vial

Pipette 100 µL
of Stock Solution

Use for Working
Solution Preparation

Transfer to 10 mL
Volumetric Flask

Dilute with
50:50 Methanol:Water

Vortex to Mix

Store at 2-8°C or -20°C
in Amber Vial

Click to download full resolution via product page

Caption: Workflow for preparing Theophylline-d3 stock and working solutions.
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To cite this document: BenchChem. [Protocol for the Preparation of Theophylline-d3 Stock
and Working Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12384025#protocol-for-preparing-theophylline-d3-
stock-and-working-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b12384025#protocol-for-preparing-theophylline-d3-stock-and-working-solutions
https://www.benchchem.com/product/b12384025#protocol-for-preparing-theophylline-d3-stock-and-working-solutions
https://www.benchchem.com/product/b12384025#protocol-for-preparing-theophylline-d3-stock-and-working-solutions
https://www.benchchem.com/product/b12384025#protocol-for-preparing-theophylline-d3-stock-and-working-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12384025?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12384025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

